2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 2-[(4-ethoxy-2,5-dimethylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C17H19NO5S/c1-4-23-15-9-12(3)16(10-11(15)2)24(21,22)18-14-8-6-5-7-13(14)17(19)20/h5-10,18H,4H2,1-3H3,(H,19,20)
• InChI Key: LFOOXAUZPXSJSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NC2=CC=CC=C2C(=O)O)C
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid, also known as EDBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. EDBA is a sulfonamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid involves the inhibition of carbonic anhydrase IX, which plays a crucial role in regulating pH in cancer cells. By inhibiting this enzyme, 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid disrupts the pH balance in cancer cells, leading to their death.
Biochemical and Physiological Effects:
2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase IX, the induction of apoptosis in cancer cells, and the inhibition of angiogenesis. Additionally, 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid in lab experiments is its selectivity for carbonic anhydrase IX, which allows for the specific targeting of cancer cells. Additionally, 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid has been shown to have low toxicity in animal studies, making it a relatively safe compound to work with. However, one limitation of using 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the use of 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid in scientific research. One area of interest is the development of 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid-based anticancer drugs, which could potentially be used to treat a range of cancer types. Additionally, 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid could be further studied for its anti-inflammatory properties, with the aim of developing new treatments for inflammatory diseases. Finally, the development of new synthetic methods for 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid could lead to the production of more efficient and cost-effective versions of the compound.

Synthesis Methods

2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid can be synthesized using a multi-step process that involves the reaction of 4-ethoxy-2,5-dimethylbenzenesulfonyl chloride with 2-aminobenzoic acid in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid has been used in a variety of scientific research applications, including as a probe for investigating the role of sulfonamides in biological systems. 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid has been shown to selectively inhibit carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. This makes 2-{[(4-Ethoxy-2,5-dimethylphenyl)sulfonyl]amino}benzoic acid a potential candidate for the development of anticancer drugs.